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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzylamine

Cat. No.: B1349891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and
technical information for 4-Chloro-2-methylbenzylamine, CAS number 27917-11-9. Due to
the limited publicly available data for this specific compound, information from structurally
related compounds is included to provide context and guidance for experimental design.

Physicochemical Properties

Quantitative experimental data for the primary physical properties of 4-Chloro-2-
methylbenzylamine are not readily available in the cited literature. The following table
summarizes its known identifiers and computed properties. For reference, experimental data
for structurally similar compounds are also provided to offer estimations.
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Property Value Source
(4-chloro-2-

IUPAC Name , [1]
methylphenyl)methanamine

CAS Number 27917-11-9 [1][2][3]

Molecular Formula CsH10CIN [11[3]

Molecular Weight 155.62 g/mol [11[3]

Boiling Point Data not available

225-226 °C (for 2-Chloro-N-

Reference Compound Data )
methylbenzylamine)

Melting Point Data not available

12-13 °C (for 4-
Reference Compound Data _ [4]
Methylbenzylamine)

Density Data not available

1.110 g/mL at 25 °C (for 2-

Reference Compound Data )
Chloro-N-methylbenzylamine)

Solubility Data not available

Somewhat soluble in water (for
Reference Compound Data ]
2-Chlorobenzylamine)

Synthesis and Purification

A specific, detailed experimental protocol for the synthesis of 4-Chloro-2-methylbenzylamine
is not described in the available literature. However, a plausible synthetic route can be inferred
from the preparation of analogous compounds, such as N-(4-chlorobenzyl)-N-methylamine and
4-chlorobenzylamine.[6][7][8] The most probable synthetic pathway would involve the reduction
of a suitable precursor, such as 4-chloro-2-methylbenzonitrile.

Proposed Experimental Protocol: Synthesis via Nitrile
Reduction
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This proposed protocol is based on established methods for the reduction of aryl nitriles.

Step 1: Synthesis of 4-Chloro-2-methylbenzonitrile (Precursor) A potential starting material, 4-
chloro-2-nitrobenzonitrile, can be synthesized from 2,5-dichloronitrobenzene and copper(l)
cyanide.[9] The nitro group would then need to be reduced to an amine, and the methyl group
introduced, or a different starting material such as 4-chloro-2-methylbenzoic acid could be
converted to the nitrile.

Step 2: Reduction of 4-Chloro-2-methylbenzonitrile to 4-Chloro-2-methylbenzylamine

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 4-chloro-2-methylbenzonitrile in a suitable anhydrous solvent such as
tetrahydrofuran (THF) or diethyl ether.

e Reduction: Cool the solution in an ice bath. Slowly add a reducing agent such as lithium
aluminum hydride (LiAlH4) or a borane complex (e.g., BHs-THF).

o Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the
starting material is consumed.

e Quenching: Carefully quench the reaction by the slow, sequential addition of water and then
a sodium hydroxide solution to precipitate the aluminum salts.

o Extraction: Filter the reaction mixture and extract the filtrate with a suitable organic solvent
(e.g., ethyl acetate or dichloromethane).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel.[6][7]

Proposed Synthesis Workflow
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4-Chloro-2-methylbenzonitrile
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4-Chloro-2-methylbenzylamine
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Caption: Proposed workflow for the synthesis of 4-Chloro-2-methylbenzylamine.
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Analytical Methodologies

Validated analytical methods for the quantification of 4-Chloro-2-methylbenzylamine have not
been reported. However, standard chromatographic techniques can be adapted for its analysis.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method would be suitable for the analysis of this compound.
e Column: A C18 or C8 column would likely provide good separation.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate or phosphate buffer) and an organic solvent such as acetonitrile or methanol would
be a good starting point.

o Detection: UV detection at a wavelength around 220-230 nm should be appropriate given the
aromatic nature of the compound. For higher sensitivity and specificity, mass spectrometry
(LC-MS) could be employed.[10]

For primary amines that exhibit poor chromatographic peak shape or low UV absorbance, pre-
column derivatization with a reagent like 4-(Methylamino)-3-nitrobenzoyl chloride can be used
to introduce a strong chromophore.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds
like benzylamines.

e Column: A non-polar or medium-polarity column, such as a DB-5MS, would be a suitable
choice.

« Injection: Splitless injection would be appropriate for trace analysis.

e Oven Program: A temperature gradient from a low starting temperature (e.g., 50-70 °C) to a
high final temperature (e.g., 280-300 °C) would be necessary to elute the compound.

o Detection: Mass spectrometry provides high selectivity and allows for structural confirmation
based on the fragmentation pattern.
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Biological Activity and Signaling Pathways

As of the date of this guide, there is no published information on the biological activity,
mechanism of action, or any associated signaling pathways for 4-Chloro-2-
methylbenzylamine. Studies on related compounds, such as 4-methylbenzylamine, have
explored their potential in neuropharmacology, but these findings cannot be directly
extrapolated to the title compound.[4] Therefore, a diagram of a signaling pathway cannot be
provided. This represents a significant gap in the scientific literature and an opportunity for
future research.

Safety and Hazards

Based on aggregated GHS data, 4-Chloro-2-methylbenzylamine is classified with the
following hazards[1]:

 Skin Irritation: Causes skin irritation.
e Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment (gloves, safety glasses, and a lab coat).
Work should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion

4-Chloro-2-methylbenzylamine is a chemical for which there is a notable lack of
comprehensive public data. While its basic chemical identifiers are known, its physical
properties, specific synthesis and analytical protocols, and biological activities remain largely
uncharacterized. The information provided in this guide, drawn from data on related
compounds, offers a starting point for researchers interested in working with this molecule.
Further experimental investigation is required to fully elucidate its properties and potential
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

